1-(2,3,4-trimethoxybenzyl)-3-piperidinecarbohydrazide

• IUPAC Name: 1-[(2,3,4-trimethoxyphenyl)methyl]piperidine-3-carbohydrazide
• InChI: InChI=1S/C16H25N3O4/c1-21-13-7-6-11(14(22-2)15(13)23-3)9-19-8-4-5-12(10-19)16(20)18-17/h6-7,12H,4-5,8-10,17H2,1-3H3,(H,18,20)
• InChI Key: KORYWSWCJJDJBD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)CN2CCCC(C2)C(=O)NN)OC)OC
• Molecular Formula: C16H25N3O4
• Molecular Weight: 323.39 g/mol

Description

1-(2,3,4-trimethoxybenzyl)-3-piperidinecarbohydrazide, also known as Tropisetron, is a chemical compound that belongs to the class of serotonin 5-HT3 receptor antagonists. It was first synthesized in the 1980s and is widely used in scientific research for its potential therapeutic applications.

Mechanism of Action

1-(2,3,4-trimethoxybenzyl)-3-piperidinecarbohydrazide acts as a selective antagonist of the serotonin 5-HT3 receptor. This receptor is involved in the regulation of various physiological processes, including nausea, vomiting, and pain. By blocking this receptor, 1-(2,3,4-trimethoxybenzyl)-3-piperidinecarbohydrazide can alleviate the symptoms associated with these conditions.
Biochemical and Physiological Effects
1-(2,3,4-trimethoxybenzyl)-3-piperidinecarbohydrazide has been shown to have several biochemical and physiological effects. It can inhibit the release of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. 1-(2,3,4-trimethoxybenzyl)-3-piperidinecarbohydrazide can also induce apoptosis in cancer cells and reduce oxidative stress in cells. In addition, 1-(2,3,4-trimethoxybenzyl)-3-piperidinecarbohydrazide has been shown to modulate the activity of various neurotransmitters, including serotonin, dopamine, and noradrenaline.

Advantages and Limitations for Lab Experiments

1-(2,3,4-trimethoxybenzyl)-3-piperidinecarbohydrazide has several advantages for use in lab experiments. It has a high degree of selectivity for the serotonin 5-HT3 receptor, which makes it a useful tool for studying the role of this receptor in various physiological processes. 1-(2,3,4-trimethoxybenzyl)-3-piperidinecarbohydrazide is also relatively stable and can be easily synthesized in large quantities.
However, there are also some limitations to the use of 1-(2,3,4-trimethoxybenzyl)-3-piperidinecarbohydrazide in lab experiments. It has a relatively short half-life and may require frequent administration to maintain its effects. In addition, 1-(2,3,4-trimethoxybenzyl)-3-piperidinecarbohydrazide can interact with other receptors and may have off-target effects.

Future Directions

There are several future directions for the study of 1-(2,3,4-trimethoxybenzyl)-3-piperidinecarbohydrazide. One area of research is the development of new and more potent 5-HT3 receptor antagonists. Another area of research is the investigation of 1-(2,3,4-trimethoxybenzyl)-3-piperidinecarbohydrazide's potential therapeutic applications in various diseases, such as cancer, depression, and anxiety. Additionally, the mechanisms underlying 1-(2,3,4-trimethoxybenzyl)-3-piperidinecarbohydrazide's effects on neurotransmitter activity and oxidative stress need to be further elucidated. Overall, 1-(2,3,4-trimethoxybenzyl)-3-piperidinecarbohydrazide has great potential for future scientific research and therapeutic applications.

Synthesis Methods

The synthesis of 1-(2,3,4-trimethoxybenzyl)-3-piperidinecarbohydrazide involves the reaction of 1-(2,3,4-trimethoxybenzyl)-piperidin-4-one with hydrazine hydrate in the presence of acetic acid. The resulting product is then treated with hydrochloric acid to obtain 1-(2,3,4-trimethoxybenzyl)-3-piperidinecarbohydrazide in high yield.

Scientific Research Applications

1-(2,3,4-trimethoxybenzyl)-3-piperidinecarbohydrazide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory, anti-tumor, and anti-oxidant properties. 1-(2,3,4-trimethoxybenzyl)-3-piperidinecarbohydrazide has also been studied for its potential use in the treatment of depression, anxiety, and other psychiatric disorders.